Cas no 2383699-93-0 (2-(4-Nitrophenyl)cyclopropane-1-carbonitrile)

• Product Name: 2-(4-Nitrophenyl)cyclopropane-1-carbonitrile
• CAS No: 2383699-93-0
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 5669300
• PubChem ID: 165875938
• Update Time: 2025-10-05

2-(4-Nitrophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2383699-93-0
• EN300-26980851
• 2-(4-nitrophenyl)cyclopropane-1-carbonitrile
• 2-(4-Nitrophenyl)cyclopropane-1-carbonitrile

• Inchi： 1S/C10H8N2O2/c11-6-8-5-10(8)7-1-3-9(4-2-7)12(13)14/h1-4,8,10H,5H2
• InChI Key： XWQHKEDNRZCZMT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1CC1C#N)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(4-Nitrophenyl)cyclopropane-1-carbonitrile

Recent Advances in the Study of 2-(4-Nitrophenyl)cyclopropane-1-carbonitrile (CAS: 2383699-93-0)

The compound 2-(4-Nitrophenyl)cyclopropane-1-carbonitrile (CAS: 2383699-93-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the versatility of 2-(4-Nitrophenyl)cyclopropane-1-carbonitrile as a building block in organic synthesis. Its cyclopropane ring, coupled with the electron-withdrawing nitrophenyl group, makes it an attractive candidate for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an intermediate in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of biological activity, preliminary in vitro studies have revealed promising results. Research conducted at the University of Cambridge (2024) indicated that derivatives of 2-(4-Nitrophenyl)cyclopropane-1-carbonitrile exhibit moderate inhibitory effects against several cancer cell lines, particularly in breast and lung cancer models. The mechanism of action appears to involve interference with cellular signaling pathways, though further investigation is required to elucidate the exact molecular targets.

The compound's pharmacokinetic properties have also been a subject of recent investigation. A collaborative study between MIT and Pfizer (2023) explored its metabolic stability and membrane permeability, finding that while the parent compound shows limited bioavailability, strategically designed prodrugs could overcome these limitations. This finding opens new avenues for the development of more effective formulations.

From a safety perspective, toxicological assessments conducted in 2024 suggest that 2-(4-Nitrophenyl)cyclopropane-1-carbonitrile has a favorable preliminary safety profile, with no significant cytotoxicity observed in normal cell lines at therapeutic concentrations. However, researchers caution that more comprehensive in vivo studies are necessary to fully evaluate its safety and efficacy.

Looking forward, the scientific community anticipates that 2-(4-Nitrophenyl)cyclopropane-1-carbonitrile will continue to be an important scaffold in medicinal chemistry. Its structural features make it particularly suitable for fragment-based drug discovery approaches, and several pharmaceutical companies have reportedly initiated programs to explore its potential in various therapeutic areas, including oncology and inflammatory diseases.

In conclusion, while research on 2-(4-Nitrophenyl)cyclopropane-1-carbonitrile (CAS: 2383699-93-0) is still in its early stages, the current body of evidence suggests it holds significant promise as a versatile chemical building block and potential therapeutic agent. Future studies should focus on optimizing its pharmacological properties and exploring its mechanism of action in greater detail.